Cas no 4425-60-9 ( )

• Product Name: &nbsp
• CAS No: 4425-60-9
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 929389
• PubChem ID: 351701
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trihydroxypyrimidine-5-carboxaldehyde
• 2,4,6-trioxo-1,3-diazinane-5-carbaldehyde
• 2,4,6-trioxohexahydropyrimidine-5-carbaldehyde
• 2,4,6-trioxo-hexahydro-pyrimidine-5-carbaldehyde
• 5-formyl-2,4,6-pyrimidinetrione
• 5-formylbarbituric acid
• 5-formyl-barbituric acid
• 5-Formyl-barbitursaeure
• AC1L6YUZ
• NSC522690
• BGLZMCSABBNRIJ-UHFFFAOYSA-N
• 5-formylpyrimidine-2,4,6-trione
• 4425-60-9
• DTXSID10326021
• AKOS006228342
• SCHEMBL16597984
• NSC-522690
• 5-Pyrimidinecarboxaldehyde, hexahydro-2,4,6-trioxo-
• 2,4,6(1h,3h,5h)-pyrimidinetrione-5-carboxaldehyde
• SCHEMBL1653842
• F2108-0340
• NSC 522690
• CHEMBL3103694
• 2,4,6-triketohexahydropyrimidine-5-carbaldehyde
•  

• Inchi： 1S/C5H4N2O4/c8-1-2-3(9)6-5(11)7-4(2)10/h1-2H,(H2,6,7,9,10,11)
• InChI Key： BGLZMCSABBNRIJ-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 156.01712
• Monoisotopic Mass: 156.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 92.34
• LogP: -1.17490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones